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Compound of Interest

Compound Name: Tris(tridecyl)amine

Cat. No.: B13764265

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tris(tridecyl)amine, a tertiary
amine with a range of industrial and research applications. This document outlines its chemical
and physical properties, provides insights into its synthesis, and lists current suppliers.

Core Properties of Tris(tridecyl)amine

Tris(tridecyl)amine, with the CAS number 5910-77-0, is a high-molecular-weight tertiary
amine.[1][2][3][4][5] Its long alkyl chains contribute to its distinct physical and chemical
characteristics, making it suitable for various specialized applications.

Table 1: Physicochemical Properties of Tris(tridecyl)amine
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Property Value Source
Molecular Formula C39H81N [1112][3]
Molecular Weight 564.07 g/mol [1112][3][5]
Density 0.83 g/cm?3 [1]
Boiling Point 608.4 °C at 760 mmHg [1]
Flash Point 271.1°C [1]
Exact Mass 563.63700 [1]
LogP 14.22140 [1]
Index of Refraction 1.46 [1]

PSA (Polar Surface Area) 3.24000 [1]
EINECS Number 227-625-3 [1][4]

Synthesis of Tertiary Amines: A General Approach

While a specific, detailed experimental protocol for the synthesis of Tris(tridecyl)amine was
not readily available in the public domain, a general method for producing similar long-chain
amines involves the reaction of an alcohol with ammonia in the presence of a catalyst. A
patented method for the synthesis of diiso-tridecylamine provides a relevant example of the
likely synthetic pathway.[6]

General Experimental Protocol for a similar amine synthesis:

» Charging the Reactor: An autoclave is first charged with the corresponding alcohol (in this
case, tridecanol) and a suitable catalyst, such as a copper-nickel type catalyst.[6]

« Inerting the Atmosphere: The reactor is purged with an inert gas, like nitrogen, to remove any
air.[6]

e Introduction of Reactants: Liquefied ammonia and hydrogen are then introduced into the
autoclave.[6]
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e Reaction Conditions: The temperature is raised to between 120-250 °C, and the pressure is
maintained at 3-10 MPa. The reaction mixture is stirred continuously for 5-15 hours.[6]

o Catalyst Removal and Product Isolation: After the reaction is complete, the mixture is cooled,
and the catalyst is removed by filtration. The final product, the amine, is then isolated from

the filtrate, typically through distillation.[6]

Below is a diagram illustrating the general workflow for the synthesis of a long-chain amine.
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Caption: General synthesis workflow for long-chain amines.
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Applications in Research and Industry

Tertiary amines, such as Tris(tridecyl)amine, are versatile chemical intermediates.[6] Their
applications span various fields:

o Chemical Intermediate: They serve as building blocks for the synthesis of other complex
molecules.[6]

o Corrosion Inhibitors: Their long alkyl chains can form a protective layer on metal surfaces,
preventing corrosion.[6] Tris(dodecyl)amine, a similar compound, is used as a corrosion
inhibitor in citric and sodium citrate solutions.[7]

o Extraction Agents: They are utilized as extractants for noble metals.[6]

o Additives: Tris(tridecyl)amine and similar compounds can be used as plasticizers and
lubricating oil additives.[6]

e Drug Development: Tertiary amines are a common functional group in many
pharmaceuticals, including antibiotics, anticancer drugs, and antihistamines, as they can
enhance a drug's solubility and biological activity.[8] While direct applications of
Tris(tridecyl)amine in drug development are not widely documented, its properties may be
of interest in the formulation of lipophilic drug delivery systems.

Safety and Handling

Tris(tridecyl)amine is classified as a hazardous substance.[2][5]

e Hazards: It is known to cause severe skin burns and serious eye damage.[2][5] It is also
harmful to aquatic life with long-lasting effects.[2]

e Precautions: When handling this chemical, it is crucial to wear appropriate personal
protective equipment, including gloves, protective clothing, and eye/face protection.[9] Work
should be conducted in a well-ventilated area.[10]

o First Aid: In case of contact with skin or eyes, rinse immediately and thoroughly with water
and seek medical attention.[11] If swallowed, do not induce vomiting and seek immediate
medical advice.[11]
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Suppliers

Tris(tridecyl)amine (CAS 5910-77-0) is available from various chemical suppliers. Some of
these include:

American Custom Chemicals Corporation[12]

DAYANG CHEM (HANGZHOU) CO.,LTD[12]

Shanghai Nianxing Industrial Co., Ltd[1]

TCI AMERICA[13]

BOC Sciences[13]

It is recommended to contact these suppliers directly for the most current product information,
availability, and pricing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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